Cas no 5845-61-4 ((3S,6S)-3,6-dimethylpiperazine-2,5-dione)

• Product Name: (3S,6S)-3,6-dimethylpiperazine-2,5-dione
• CAS No: 5845-61-4
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• MDL: MFCD00190738
• CID: 371130
• PubChem ID: 165356
• Update Time: 2025-04-19

(3S,6S)-3,6-dimethylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3,6-dimethyl-, (3S,6S)-
• (3S,6S)-3,6-dimethylpiperazine-2,5-dione
• Cyclo (L-Ala-L-ala)
• Cyclo(-Ala-Ala)
• CYCLO(L-ALA-ALA)
• 3,6-dimethyl-2,5-diketopiperazine
• (3S,6S)-Dimethyl-piperazine-2,5-dione
• Cyclo(L-Ala-L-Ala)
• Cyclic(ala-ala)
• DTXSID10207149
• 5845-61-4
• CS-0198360
• NXP0G10PQ5
• AKOS027340167
• BS-29043
• MFCD00190738
• 2,5-Piperazinedione, 3,6-dimethyl-, (3S-cis)-
• UNII-I07ZA8HQ1E
• AT17298
• SCHEMBL13399686
• Ala-Ala diketopiperazin
• 2,5-Piperazinedione, 3,6-dimethyl-, (3R,6R)-rel-
• cyclo(l-alanyl-l-alanyl)
• CHEMBL4453320
• BDBM50536944
• 2,5-Piperazinedione, 3,6-dimethyl-, cis-(+/-)-
• UNII-NXP0G10PQ5
• 2,5-Piperazinedione, 3,6-dimethyl-, (3S,6S)-
• Cyclo(ala-ala)
• L-cis-3,6-Dimethyl-2,5-piperazinedione
• 72904-45-1
• I07ZA8HQ1E
• Alanine anhydride, cis-(+/-)-
• Cyclo(alanylalanyl)
• ALANINE ANHYDRIDE, CIS-(-)-
• L-ALANINE ANHYDRIDE
• CHEBI:229090
• Cyclo Ala-Ala

• MDL： MFCD00190738
• Inchi： 1S/C6H10N2O2/c1-3-5(9)8-4(2)6(10)7-3/h3-4H,1-2H3,(H,7,10)(H,8,9)/t3-,4-/m0/s1
• InChI Key： WWISPHBAYBECQZ-IMJSIDKUSA-N
• SMILES： O=C1[C@H](C)NC([C@H](C)N1)=O

Computed Properties

• Exact Mass: 142.07400
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.5
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.081
• Melting Point: No data available
• Boiling Point: 453°Cat760mmHg
• Flash Point: 227.9°C
• PSA: 58.20000
• LogP: -0.33300
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(3S,6S)-3,6-dimethylpiperazine-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters